3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C22H24N2O5S
• Molecular Weight: 428.5 g/mol
• IUPAC Name: (5Z)-3-ethyl-2-(4-methoxyphenyl)imino-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H24N2O5S/c1-6-24-21(25)19(30-22(24)23-15-7-9-16(26-2)10-8-15)13-14-11-17(27-3)20(29-5)18(12-14)28-4/h7-13H,6H2,1-5H3/b19-13-,23-22?
• InChI Key: BNCGDPZMQJIRKA-YDOFSLMMSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C(=C2)OC)OC)OC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C(=C2)OC)OC)OC)SC1=NC3=CC=C(C=C3)OC

Description

3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one is a thiazolidinone derivative that has been synthesized and extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure and promising biological activities, making it a subject of interest for researchers in various fields.

Mechanism of Action

The mechanism of action of 3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one involves the modulation of various cellular pathways and signaling molecules. This compound has been shown to inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation and oxidative stress. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells through the activation of various signaling pathways.
Biochemical and Physiological Effects:
3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. This compound has been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers in vitro and in vivo. It has also been shown to inhibit the proliferation and migration of cancer cells and induce apoptosis. Additionally, this compound has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one in lab experiments is its unique chemical structure and promising biological activities. This compound has shown potential as a therapeutic agent for various diseases and has been extensively studied for its mechanism of action and physiological effects. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one. One of the future directions is to investigate the potential of this compound as a therapeutic agent for various diseases, such as Alzheimer's disease, diabetes, and cancer. Another future direction is to optimize the synthesis method of this compound to improve its purity and yield. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its effects on various cellular pathways and signaling molecules.

Synthesis Methods

The synthesis of 3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one involves the reaction of 4-methoxybenzaldehyde and 3,4,5-trimethoxybenzaldehyde with ethyl cyanoacetate in the presence of ammonium acetate and glacial acetic acid. The resulting product is then reacted with thiosemicarbazide and acetic anhydride to form the final compound. This synthesis method has been optimized to yield high purity and yield of the desired product.

Scientific Research Applications

3-Ethyl-2-[(4-methoxyphenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in scientific research. This compound has shown promising biological activities, including anti-inflammatory, antioxidant, and anticancer effects. It has also been investigated for its potential as a therapeutic agent for various diseases, such as Alzheimer's disease, diabetes, and cardiovascular diseases.